Cas no 2680868-27-1 (5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680868-27-1
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 5627425
• PubChem ID: 165922491
• Update Time: 2025-10-28

5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680868-27-1
• EN300-28294721
• 5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7BrF3NO3/c1-4-2-7(15-9(18)10(12,13)14)5(8(16)17)3-6(4)11/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： DKEZXMKAOQSYAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=C1C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 324.95614g/mol
• Monoisotopic Mass: 324.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680868-27-1): A Comprehensive Overview

5-Bromo-4-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid, identified by the CAS registry number 2680868-27-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a bromine atom at the 5-position, a methyl group at the 4-position, and a 2,2,2-trifluoroacetamido group at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule.

The synthesis of 5-Bromo-4-methyl-2-(trifluoroacetamido)benzoic acid involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the preparation of this compound. For instance, researchers have employed novel catalytic systems and optimized reaction conditions to streamline the synthesis process. These developments underscore the importance of continuous innovation in organic synthesis to meet the growing demand for specialized compounds in pharmaceuticals and materials science.

The structural features of 5-Bromo-4-methyl-N-(trifluoroacetyl)benzamide make it an intriguing subject for both theoretical and experimental studies. The presence of electron-withdrawing groups such as bromine and trifluoroacetyl amide significantly influences the electronic properties of the aromatic ring. This modulation of electronic characteristics is crucial for applications in drug design and material development. For example, recent studies have demonstrated that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. Its ability to interact with biological targets through specific molecular recognition mechanisms makes it a valuable lead compound for further optimization in medicinal chemistry.

In addition to its biological applications, 5-Bromo-4-methyl-N-(trifluoroacetyl)benzamide has shown potential in materials science due to its unique optical and electronic properties. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and sensors. The trifluoroacetyl group contributes to the molecule's stability under harsh conditions, making it suitable for applications in high-performance materials.

The safety and handling considerations for CAS No. 2680868-27-1 are essential for laboratory work involving this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid exposure during synthesis and manipulation. Recent studies have also highlighted the importance of understanding its environmental impact, particularly in terms of biodegradation and toxicity profiles.

In conclusion, 5-Bromo-4-methyl-N-(trifluoroacetyl)benzamide (CAS No. 2680868-27) stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure provides a foundation for exploring novel chemical reactions and developing innovative materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.